![molecular formula C13H10N2O3 B1391943 5-Methyl-2-(3-nitrobenzoyl)pyridine CAS No. 1187166-63-7](/img/structure/B1391943.png)
5-Methyl-2-(3-nitrobenzoyl)pyridine
Overview
Description
“5-Methyl-2-(3-nitrobenzoyl)pyridine” is a chemical compound with the molecular formula C13H10N2O3 . It has a molecular weight of 242.23 . The IUPAC name for this compound is (5-methyl-2-pyridinyl)(3-nitrophenyl)methanone .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C13H10N2O3/c1-9-5-6-12(14-8-9)13(16)10-3-2-4-11(7-10)15(17)18/h2-8H,1H3 . This code provides a unique representation of the compound’s molecular structure.
Scientific Research Applications
Chemical Reactions and Synthesis
5-Methyl-2-(3-nitrobenzoyl)pyridine and its derivatives are involved in various chemical reactions and synthesis processes. For instance, the acylation of specific nitrogen-containing heterocycles with 4-nitrobenzoyl chloride has been studied, demonstrating the formation of 2-functionalized products in notable yields. Such reactions are adaptable to various nitrogen-containing heterocycles, including quinolines, pyrimidines, and pyrazines. The reaction scope can be expanded to use solid thioether substrates in diisopropyl ether as the reaction medium (Frei et al., 2018).
Crystallography and Structural Analysis
In the realm of crystallography and structural analysis, compounds like 3-(p-nitrobenzoyl)-2-oxooxazolo[3,2-a]pyridine have been examined using powder diffraction techniques. The crystal structure of such compounds provides insights into the heterocyclic design, revealing details like the alternation of partially single and double bonds and the formation of dihedral angles with phenyl rings. This analysis is crucial in understanding the molecular and crystallographic properties of these compounds (Rybakov et al., 2001).
Synthesis and Characterization of Novel Polymers
This compound-based compounds are also foundational in the synthesis of new polymers. For example, novel pyridine-based ether ester diamines have been prepared and used to create thermally stable poly (ether ester amide)s. These polymers are characterized for their physical and thermal properties, indicating their potential in various industrial and material science applications (Mehdipour-Ataei et al., 2004).
Optical and Electronic Properties
The optical and electronic properties of derivatives of this compound are subjects of intense research. Studies involving compounds like 5-nitro-2-(2-phenylhydrazinyl)pyridine and its methyl isomers provide valuable insights into their electronic absorption and emission spectra. These properties are significant in the development of materials for optoelectronic applications (Michalski et al., 2016).
Molecular Complexation and Material Engineering
Molecular complexation techniques using this compound derivatives are employed in the crystal engineering of noncentrosymmetric structures. These methods aim to design materials with specific optical behaviors, such as quadratic nonlinear optical behavior. The orientation of chromophores and the formation of specific molecular complexes are critical in achieving the desired material properties (Muthuraman et al., 2001).
properties
IUPAC Name |
(5-methylpyridin-2-yl)-(3-nitrophenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O3/c1-9-5-6-12(14-8-9)13(16)10-3-2-4-11(7-10)15(17)18/h2-8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WORVJSYJMIZYRK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)C(=O)C2=CC(=CC=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301248276 | |
Record name | (5-Methyl-2-pyridinyl)(3-nitrophenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301248276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1187166-63-7 | |
Record name | (5-Methyl-2-pyridinyl)(3-nitrophenyl)methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1187166-63-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (5-Methyl-2-pyridinyl)(3-nitrophenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301248276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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